Cas no 19883-57-9 ((S)-2-Amino-2-(4-fluorophenyl)acetic acid)

(S)-2-Amino-2-(4-fluorophenyl)acetic acid is a chiral non-natural amino acid derivative featuring a fluorinated phenyl group, which enhances its utility in pharmaceutical and biochemical applications. The (S)-enantiomer is particularly valuable in asymmetric synthesis and drug development, serving as a key intermediate for active pharmaceutical ingredients (APIs) and peptidomimetics. The fluorine substitution at the para position improves metabolic stability and binding affinity in target molecules. This compound exhibits high enantiomeric purity, ensuring consistent performance in stereoselective reactions. Its compatibility with standard peptide coupling reagents further broadens its applicability in medicinal chemistry and proteomics research. The product is supplied with rigorous quality control to meet research and industrial standards.

(S)-2-Amino-2-(4-fluorophenyl)acetic acid structure

19883-57-9 structure

Product Name:(S)-2-Amino-2-(4-fluorophenyl)acetic acid

CAS No:19883-57-9

MF:C₈H₈FNO₂

MW:169.153025627136

MDL:MFCD00213799

CID:51418

PubChem ID:160871441

Update Time:2025-06-07

(S)-2-Amino-2-(4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-2-(4-fluorophenyl)acetic acid
- (S)-(+)-4-(FLUOROPHENYL)GLYCINE
- (S)-4-FLUOROPHENYLGLYCINE
- (S)-4-FLUOROPHENYLGLYCINE HYDROCHLORIDE
- (S)-AMINO-(4-FLUORO-PHENYL)-ACETIC ACID
- (S)-AMINO-(4-FLUORO-PHENYL)-ACETIC ACID HYDROCHLORIDE
- 4-FLUORO-L-ALPHA-PHENYLGLYCINE
- 4-FLUORO-L-PHENYLGLYCINE
- L-AMINO-(4-FLUORO-PHENYL)-ACETIC ACID
- 4-fluoro-L(+)-phenylglycine
- S-4-Fluorophenylglycine
- 4-Fluoro-L-2-phenylglycine
- L-(4-Fluorophenyl) Glycine
- (+)-L-4-fluorophenylglycine
- (S)-(4-fluorophenyl)glycine
- (S)-amino-(4-fluorophenyl)-acetic acid
- 4-Fluoro-L-α-phenylglycine
- l(+)-4-fluorophenylglycine
- L-4-Fluorophenylglycine
- p-fluorophenyl glycine
- H-Phg(4-F)-OH
- L-4-F-Phg-OH
- (S)-4-Fluorophenylgl
- (S)-4-Fluorophenyl gycine
- L-(P-FLUOROPHENYL)GLYCINE
- 4-Fluoro-L-A-Phenylglycine
- 4-Fluoro-L-
- á-phenylglycine
- 4-Fluoro-L-|á-phenylglycine
- (2S)-2-amino-2-(4-fluorophenyl)acetic acid
- 4-fluorophenylglycine
- PubChem5931
- l-(4-fluorophenyl)glycine
- 4-Fluoro-L-2
- (S)-2-Amino-2-(4-fluorophenyl)ethanoic Acid
- L 4FPG
- CS-W002519
- (alphaS)-alpha-Amino-4-fluorobenzeneacetic Acid
- SCHEMBL207638
- 4-Fluoro-L-alpha-phenylglycine, >=99.0% (NT)
- AC-5309
- HY-W002519
- CHEMBL4088806
- 2-(4-fluorophenylamino)acetic acid;DL-4-FLUOROPHENYLGLYCINE
- MFCD00213799
- Z1255390982
- AKOS015854067
- BENZENEACETIC ACID, ALPHA-AMINO-4-FLUORO-, (ALPHAS)-
- DTXSID80357387
- AM803458
- EN300-91504
- PD196403
- JKFYKCYQEWQPTM-ZETCQYMHSA-N
- 19883-57-9
- Q-200473
- AS-12524
- 2-(4-fluorophenyl)-L-glycine
- L-4FPG
- L4FPG
- F0862
- (S)-alpha-amino-4-fluorobenzeneacetic acid
- A4354
- A13348
- (2S)-2-azaniumyl-2-(4-fluorophenyl)acetate
- GLXC-15484
- (S)-amino(4-fluorophenyl)acetic acid
- MDL： MFCD00213799
- Inchi： 1S/C8H8FNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m0/s1
- InChI Key： JKFYKCYQEWQPTM-ZETCQYMHSA-N
- SMILES： FC1C=CC(=CC=1)[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 169.05394
Monoisotopic Mass: 169.053907
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 63.3
Surface Charge: 0

Experimental Properties

Color/Form: Not available
Density: 1.2345 (estimate)
Melting Point: 300 ºC
Boiling Point: 289.9℃ at 760 mmHg
Flash Point: 129.1℃
Refractive Index: 1.592
Solubility: Soluble in 1M HCl.
PSA: 49.33
LogP: 1.61040
Specific Rotation: 138 º (c=1%,1N HCl)
Solubility: Not available

(S)-2-Amino-2-(4-fluorophenyl)acetic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：3
Hazard Category Code： S24/25:Prevent skin and eye contact.
Safety Instruction： S24/25
Safety Term：S24/25
Storage Condition：Store at room temperature

(S)-2-Amino-2-(4-fluorophenyl)acetic acid Customs Data

HS CODE：29224999

(S)-2-Amino-2-(4-fluorophenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156773-100g	(S)-2-Amino-2-(4-fluorophenyl)acetic acid	19883-57-9	98%	100g	¥1004.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156773-1G	(S)-2-Amino-2-(4-fluorophenyl)acetic acid	19883-57-9	98%	1g	¥29.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156773-25g	(S)-2-Amino-2-(4-fluorophenyl)acetic acid	19883-57-9	98%	25g	¥314.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156773-5G	(S)-2-Amino-2-(4-fluorophenyl)acetic acid	19883-57-9	98%	5g	¥73.90	2023-09-02
Chemenu	CM119823-100g	(S)-2-Amino-2-(4-fluorophenyl)acetic acid	19883-57-9	97%	100g	$258	2021-06-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	F0862-5G	4-Fluoro-L-2-phenylglycine	19883-57-9	>98.0%(T)(HPLC)	5g	¥225.00	2023-09-08
Fluorochem	040273-1g	L-4-Fluorophenylglycine	19883-57-9	97%	1g	￡10.00	2022-02-28
Fluorochem	040273-5g	L-4-Fluorophenylglycine	19883-57-9	97%	5g	￡28.00	2022-02-28
Fluorochem	040273-10g	L-4-Fluorophenylglycine	19883-57-9	97%	10g	￡47.00	2022-02-28
Fluorochem	040273-25g	L-4-Fluorophenylglycine	19883-57-9	97%	25g	￡93.00	2022-02-28

(S)-2-Amino-2-(4-fluorophenyl)acetic acid Production Method

Production Method 1

56464-70-1

19883-57-9

93939-74-3

Reaction Conditions

Reference

: Bacterial nitrilase and gene sequences exhibiting stereoselectivity useful for synthesis of chiral reaction products

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